Cas no 2172265-21-1 (1-3-(difluoromethyl)-1-ethyl-1H-pyrazol-5-ylethan-1-amine)

• Product Name: 1-3-(difluoromethyl)-1-ethyl-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2172265-21-1
• MF: C₈H₁₃F₂N₃
• MW: 189.205728292465
• CID: 6362850
• PubChem ID: 165573974
• Update Time: 2025-05-21

1-3-(difluoromethyl)-1-ethyl-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(difluoromethyl)-1-ethyl-1H-pyrazol-5-ylethan-1-amine
• 2172265-21-1
• 1-[3-(difluoromethyl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-amine
• EN300-1617697

• Inchi： 1S/C8H13F2N3/c1-3-13-7(5(2)11)4-6(12-13)8(9)10/h4-5,8H,3,11H2,1-2H3
• InChI Key： IYNUSZQLIOJVNP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C)N)N(CC)N=1)F

Computed Properties

• Exact Mass: 189.10775375g/mol
• Monoisotopic Mass: 189.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-3-(difluoromethyl)-1-ethyl-1H-pyrazol-5-ylethan-1-amine

Introduction to 1-3-(difluoromethyl)-1-ethyl-1H-pyrazol-5-ylethan-1-amine (CAS No. 2172265-21-1)

1-3-(difluoromethyl)-1-ethyl-1H-pyrazol-5-ylethan-1-amine, identified by its CAS number 2172265-21-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a difluoromethyl group and an ethyl side chain, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The pyrazol core of this compound is a heterocyclic aromatic structure that has been extensively studied for its role in various pharmacological mechanisms. Pyrazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of fluorine atoms into the molecular framework often enhances the metabolic stability and binding affinity of drug candidates, making fluorinated pyrazoles particularly valuable in drug design.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer and inflammation. The difluoromethyl group in 1-3-(difluoromethyl)-1-ethyl-1H-pyrazol-5-ylethan-1-amine is strategically positioned to interact with biological targets, potentially enhancing its efficacy as a pharmacological agent. This modification has been shown to improve the pharmacokinetic properties of related compounds, including their solubility and bioavailability.

The ethyl side chain in the molecule adds another layer of complexity, influencing both the electronic distribution and steric environment around the active site. This structural feature can be critical in determining how the compound interacts with biological receptors or enzymes. The combination of these substituents makes 1-3-(difluoromethyl)-1-ethyl-1H-pyrazol-5-ylethan-1-amine a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The pyrazole scaffold is known to be compatible with various drug discovery platforms, allowing for facile modifications to optimize biological activity. Researchers have been particularly interested in leveraging the unique properties of fluorinated pyrazoles to develop inhibitors targeting specific enzymes or receptors involved in disease pathways.

Recent studies have highlighted the importance of fluorine-containing heterocycles in drug development. Compounds like 1-3-(difluoromethyl)-1-ethyl-1H-pyrazol-5-ylethan-1-amine have shown promise in preclinical models for their ability to modulate key signaling pathways. For instance, research has indicated that certain pyrazole derivatives can inhibit kinases or other enzymes that play a role in cancer progression. The presence of both fluorine and ethyl groups may enhance binding interactions with these targets, leading to improved therapeutic outcomes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The introduction of fluorine atoms often presents challenges due to their reactivity and tendency to form strong bonds, but modern synthetic methodologies have made it possible to incorporate fluorine into complex molecules with high precision.

From a computational chemistry perspective, 1-3-(difluoromethyl)-1-ethyl-1H-pyrazol-5-yethanamine has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies help predict binding affinities and identify potential lead compounds for further development. The combination of experimental data and computational analysis provides a comprehensive understanding of how this molecule functions at the molecular level.

In conclusion, 1-(3-difluoromethyl)-ethanamido]-pyrazolo[5',4':5:6]pyridin]-3(2h)-one (CAS No 217226521) (a derivative) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of substituents makes it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like this are likely to play an increasingly important role in the development of innovative treatments.